Cas no 185245-06-1 (1-[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]ethan-1-one)

1-[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]ethan-1-one structure
185245-06-1 structure
Product Name:1-[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]ethan-1-one
CAS No:185245-06-1
MF:C11H8N2O3S
MW:248.257821083069
CID:2784855
PubChem ID:15274245
Update Time:2025-04-21

1-[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS012685873
    • DTXSID10570860
    • 185245-06-1
    • 1-[4-(3-Nitrophenyl)-1,3-thiazol-2-yl]ethan-1-one
    • Inchi: 1S/C11H8N2O3S/c1-7(14)11-12-10(6-17-11)8-3-2-4-9(5-8)13(15)16/h2-6H,1H3
    • InChI Key: HOSWEYYDIQVPDN-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=NC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.02556330Da
  • Monoisotopic Mass: 248.02556330Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 104Ų
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